Cas no 2034500-33-7 (3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one)

• Product Name: 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one
• CAS No: 2034500-33-7
• MF: C₁₉H₁₆F₃N₃O₄
• MW: 407.34325504303
• CID: 5553284
• Update Time: 2025-06-22

3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one

• Inchi： 1S/C19H16F3N3O4/c20-19(21,22)12-5-7-23-16(9-12)28-13-6-8-24(10-13)17(26)11-25-14-3-1-2-4-15(14)29-18(25)27/h1-5,7,9,13H,6,8,10-11H2
• InChI Key： MUVFCJJVVMAVHP-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC(=O)N2CCC(OC3=NC=CC(C(F)(F)F)=C3)C2)C1=O

Additional information on 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one

3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one (CAS No. 2034500-33-7): A Comprehensive Overview

3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one (CAS No. 2034500-33-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The core structure of 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one consists of a benzoxazole ring linked to a substituted pyrrolidine moiety. The presence of the trifluoromethyl group on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In terms of its chemical synthesis, 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one can be prepared through a multi-step process involving the condensation of 1,3-benzoxazolone with an appropriately substituted pyrrolidine derivative. The key steps in this synthesis include the formation of the pyrrolidine ring and the subsequent coupling with the benzoxazole moiety. Advanced synthetic techniques such as microwave-assisted reactions and catalytic methods have been employed to enhance the yield and purity of the final product.

The pharmacological profile of 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one has been extensively studied in various in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promising antiviral effects against several RNA viruses, including influenza and coronaviruses.

One of the most significant areas of research involving 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-yl]ethyl]-1,3-benzoxazol-2-one is its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways. For instance, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are often dysregulated in cancer cells. Furthermore, it exhibits selective toxicity towards cancer cells while sparing normal cells, making it a promising candidate for further development.

The safety and toxicity profile of 3-[2-oxo-2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidin-1-y l]ethyl]-1,3-benzoxazol - 2 - one have also been evaluated in preclinical studies. Animal models have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 3-[2-o xo - 2 - [ 3 - [ 4 - ( trif lu or om eth yl ) pyri din - 2 - yl ] ox ypy rro lid i n - 1 - yl ] et h yl ] - 1 , 3 - b enz ox az ol - 2 - one (CAS No. 2034500 - 33 - 7) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to optimize its structure for improved potency and selectivity, paving the way for potential clinical applications in the near future.